4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide
4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide
Citadiol Hydrobromide is a precursor of Citalopram, an antidepressant.
Brand Name:
Vulcanchem
CAS No.:
103146-26-5
VCID:
VC0195625
InChI:
InChI=1S/C20H23FN2O2.BrH/c1-23(2)11-3-10-20(25,17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24;/h4-9,12,24-25H,3,10-11,14H2,1-2H3;1H
SMILES:
CN(C)CCCC(C1=CC=C(C=C1)F)(C2=C(C=C(C=C2)C#N)CO)O.Br
Molecular Formula:
C20H24BrFN2O2
Molecular Weight:
423.3 g/mol
4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide
CAS No.: 103146-26-5
Impurities
VCID: VC0195625
Molecular Formula: C20H24BrFN2O2
Molecular Weight: 423.3 g/mol
Purity: > 95%
CAS No. | 103146-26-5 |
---|---|
Product Name | 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide |
Molecular Formula | C20H24BrFN2O2 |
Molecular Weight | 423.3 g/mol |
IUPAC Name | 4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile;hydrobromide |
Standard InChI | InChI=1S/C20H23FN2O2.BrH/c1-23(2)11-3-10-20(25,17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24;/h4-9,12,24-25H,3,10-11,14H2,1-2H3;1H |
Standard InChIKey | RVGFHORHCHHPCZ-UHFFFAOYSA-N |
SMILES | CN(C)CCCC(C1=CC=C(C=C1)F)(C2=C(C=C(C=C2)C#N)CO)O.Br |
Canonical SMILES | CN(C)CCCC(C1=CC=C(C=C1)F)(C2=C(C=C(C=C2)C#N)CO)O.Br |
Appearance | White to Off-White Solid |
Melting Point | 204-206°C |
Description | Citadiol Hydrobromide is a precursor of Citalopram, an antidepressant. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)-benzonitrile Hydrobromide; 4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile Hydrobromide; 4-[4-(Dimethylamino)-1-(4’-fluorophenyl)-1-[hydroxy]bu |
PubChem Compound | 16079686 |
Last Modified | Nov 11 2021 |
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